Cas no 1256821-98-3 (6-Amino-5-methoxynicotinonitrile)

• Product Name: 6-Amino-5-methoxynicotinonitrile
• CAS No: 1256821-98-3
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4770013
• PubChem ID: 89437143
• Update Time: 2026-02-26

6-Amino-5-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-methoxynicotinonitrile
• 3-Pyridinecarbonitrile, 6-amino-5-methoxy-
• 6-amino-5-methoxypyridine-3-carbonitrile
• 6-amino-5-methoxy-pyridine-3-carbonitrile
• AK00786687
• 6-Amino-5-methoxy-nicotinonitrile
• QPEKBRQHDJVOHN-UHFFFAOYSA-N
• 6-Amino-5-methoxy-3-pyridinecarbonitrile
• C72027
• AKOS037648602
• BS-14825
• DB-383219
• 1256821-98-3
• MFCD18261105
• CS-0160592
• SCHEMBL14774866

• Inchi： 1S/C7H7N3O/c1-11-6-2-5(3-8)4-10-7(6)9/h2,4H,1H3,(H2,9,10)
• InChI Key： QPEKBRQHDJVOHN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CN=C1N

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Amino-5-methoxynicotinonitrile

6-Amino-5-methoxynicotinonitrile: A Comprehensive Overview

6-Amino-5-methoxynicotinonitrile (CAS No. 1256821-98-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and advanced materials. The compound is a derivative of nicotinonitrile, with specific substituents that confer it distinct chemical and biological properties.

The chemical structure of 6-amino-5-methoxynicotinonitrile consists of a pyridine ring substituted with an amino group at position 6 and a methoxy group at position 5, along with a nitrile group at position 3. This arrangement imparts the molecule with a combination of electron-donating and electron-withdrawing groups, which influence its reactivity and stability. Recent studies have highlighted the importance of such structural features in modulating the molecule's interaction with biological systems and its potential for use in medicinal chemistry.

From a synthetic perspective, the preparation of 6-amino-5-methoxynicotinonitrile involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic substitution, coupling reactions, and oxidation processes, to synthesize this compound efficiently. The development of scalable synthesis routes has been a focal point for industrial applications, ensuring that the compound can be produced on a larger scale for research and commercial purposes.

The biological activity of 6-amino-5-methoxynicotinonitrile has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. Additionally, the compound has shown selective cytotoxicity against cancer cell lines, suggesting its potential role in anticancer therapy. These findings underscore the importance of further preclinical and clinical investigations to fully understand its therapeutic potential.

In terms of materials science, 6-amino-5-methoxynicotinonitrile has been explored as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong coordination interactions with metal ions, leading to the formation of porous structures with applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have leveraged this compound's unique properties to develop materials with enhanced stability and functionality.

From an industrial standpoint, the demand for 6-amino-5-methoxynicotinonitrile has grown due to its versatility across multiple application areas. The compound is increasingly being used as an intermediate in pharmaceutical manufacturing and as a precursor for specialty chemicals. Its compatibility with various synthetic protocols makes it a valuable asset in chemical process development.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 6-amino-5-methoxynicotinonitrile while exploring its applications in emerging fields such as nanotechnology and green chemistry. The integration of computational chemistry tools with experimental studies is expected to provide deeper insights into its molecular behavior and guide its rational design for specific applications.

In conclusion, 6-amino-5-methoxynicotinonitrile (CAS No. 1256821-98-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising biological activity and material properties, positions it as a key player in future scientific advancements. Continued research will undoubtedly unlock new opportunities for this compound in both academic and industrial settings.